Cas no 1033265-51-8 (Tert-Butyl 5-bromo-1H-indole-3-carboxylate)

• Product Name: Tert-Butyl 5-bromo-1H-indole-3-carboxylate
• CAS No: 1033265-51-8
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• MDL: MFCD19441179
• CID: 1040380
• PubChem ID: 24862149
• Update Time: 2025-04-20

Tert-Butyl 5-bromo-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-bromo-1H-indole-3-carboxylate
• AK-84828
• ANW-66119
• CTK8C1258
• KB-260777
• QC-7866
• SureCN6986880
• tert-butyl 5-broMoindole-3-carboxylate
• 5-Bromo-1H-indole-3-carboxylic acid tert-butyl ester
• 1H-Indole-3-carboxylic acid, 5-broMo-, 1,1-diMethylethyl ester
• FXCLXRQHVKTSSR-UHFFFAOYSA-N
• 0801AA
• AX8236510
• 2-methyl-2-propanyl 5-bromo-1H-indole-3-carboxylate
• SCHEMBL6986880
• AMY2920
• 1033265-51-8
• DTXSID30647745
• tert-Butyl5-bromo-1H-indole-3-carboxylate
• DS-17565
• DB-110493
• AKOS016004701
• C71141
• Tert-Butyl 5-bromo-1H-indole-3-carboxylate

• MDL： MFCD19441179
• Inchi： 1S/C13H14BrNO2/c1-13(2,3)17-12(16)10-7-15-11-5-4-8(14)6-9(10)11/h4-7,15H,1-3H3
• InChI Key： FXCLXRQHVKTSSR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.02079g/mol
• Monoisotopic Mass: 295.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.1

Experimental Properties

• Density: 1.441
• Melting Point: 148 ºC

Tert-Butyl 5-bromo-1H-indole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,2-8°C